Cas no 938031-05-1 (2-(2-methoxyethyl)amino-3-(4-methylphenyl)-4H-furo3,2-cchromen-4-one)

• Product Name: 2-(2-methoxyethyl)amino-3-(4-methylphenyl)-4H-furo3,2-cchromen-4-one
• CAS No: 938031-05-1
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 6043371
• PubChem ID: 8741317
• Update Time: 2025-11-01

2-(2-methoxyethyl)amino-3-(4-methylphenyl)-4H-furo3,2-cchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)amino-3-(4-methylphenyl)-4H-furo3,2-cchromen-4-one
• 2-(2-methoxyethylamino)-3-(4-methylphenyl)furo[3,2-c]chromen-4-one
• 4H-Furo[3,2-c][1]benzopyran-4-one, 2-[(2-methoxyethyl)amino]-3-(4-methylphenyl)-
• 938031-05-1
• SR-01000918404
• 2-[(2-methoxyethyl)amino]-3-(4-methylphenyl)-4H-furo[3,2-c]chromen-4-one
• F3248-0448
• Z359382906
• 2-((2-methoxyethyl)amino)-3-(p-tolyl)-4H-furo[3,2-c]chromen-4-one
• AKOS002317232
• SR-01000918404-1

• Inchi： 1S/C21H19NO4/c1-13-7-9-14(10-8-13)17-18-19(26-20(17)22-11-12-24-2)15-5-3-4-6-16(15)25-21(18)23/h3-10,22H,11-12H2,1-2H3
• InChI Key： ZCZXTYCZCKBFDI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C2OC(NCCOC)=C(C3=CC=C(C)C=C3)C1=2

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 60.7Ų

Additional information on 2-(2-methoxyethyl)amino-3-(4-methylphenyl)-4H-furo3,2-cchromen-4-one

Professional Introduction to Compound with CAS No. 938031-05-1 and Product Name: 2-(2-methoxyethyl)amino-3-(4-methylphenyl)-4H-furo[3,2-c]chromen-4-one

The compound with the CAS number 938031-05-1 and the product name 2-(2-methoxyethyl)amino-3-(4-methylphenyl)-4H-furo[3,2-c]chromen-4-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused chromenone core with an N-substituted amine group, has garnered considerable attention due to its structural complexity and potential biological activities. The molecular framework of this compound incorporates a furochromenone scaffold, which is known for its versatility in medicinal chemistry applications. The presence of a 4-methylphenyl substituent at the 3-position and a 2-(2-methoxyethyl)amino group at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent bioactivity of heterocyclic compounds. The furochromenone core has been extensively studied for its potential in various pharmacological applications, including anti-inflammatory, antioxidant, and anticancer effects. The structural motif of 2-(2-methoxyethyl)amino-3-(4-methylphenyl)-4H-furo[3,2-c]chromen-4-one aligns well with these trends, as it combines the favorable characteristics of both chromenone and furoic acid derivatives. This compound’s design allows for selective interactions with biological targets, which is crucial for achieving high efficacy while minimizing side effects.

One of the most compelling aspects of this compound is its potential to modulate key biological pathways relevant to modern medicine. The N-substituted amine group at the 2-position is particularly noteworthy, as it can engage in hydrogen bonding and other non-covalent interactions with biological targets. This feature has been exploited in the development of small molecule inhibitors that target enzymes and receptors involved in disease pathways. Furthermore, the 4-methylphenyl substituent at the 3-position contributes to the compound’s overall stability and bioavailability, enhancing its suitability for clinical applications.

Recent advancements in computational chemistry have enabled more precise predictions of a compound’s biological activity based on its molecular structure. By leveraging machine learning algorithms and quantum mechanical calculations, researchers have been able to identify promising candidates for further experimental validation. The structure-activity relationships (SAR) derived from these studies have highlighted the importance of specific functional groups in determining the potency and selectivity of heterocyclic compounds. In this context, 2-(2-methoxyethyl)amino-3-(4-methylphenyl)-4H-furo[3,2-c]chromen-4-one stands out as a structurally interesting molecule that warrants further exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the furochromenone core necessitates expertise in cyclization reactions and functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the efficiency of production but also allow for modifications that can fine-tune the compound’s biological properties.

Once synthesized, rigorous analytical characterization is essential to confirm the identity and purity of the compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to validate the structural integrity of 2-(2-methoxyethyl)amino-3-(4-methylphenyl)-4H-furo[3,2-c]chromen-4-one. Additionally, computational studies can provide insights into its electronic properties and potential interactions with biological targets through molecular modeling simulations.

The potential therapeutic applications of this compound are broad and span multiple disease areas. For instance, its structural features suggest activity against enzymes such as kinases and phosphodiesterases, which are implicated in various pathological processes. Preclinical studies have begun to explore its efficacy in models of inflammation and cancer, where modulation of these pathways could lead to novel treatment strategies. The furochromenone scaffold is particularly interesting because it has shown promise in inhibiting inflammatory cytokines and oxidative stress-related enzymes.

In conclusion,938031-05-1 represents a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into a therapeutic agent. As our understanding of drug design principles continues to evolve through interdisciplinary approaches combining chemistry, biology, and computer science,this compound will undoubtedly play a role in shaping future treatments for complex diseases.